Cas no 1949816-27-6 (N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzene-1-sulfonamide)

N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzene-1-sulfonamide is a sulfonamide derivative featuring a chloroquinoxaline core and a dimethyl-substituted benzene ring. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The presence of the electron-withdrawing sulfonamide group and the chloroquinoxaline moiety enhances its reactivity, making it a candidate for further functionalization. Its structural characteristics suggest possible applications in the development of enzyme inhibitors or antimicrobial agents. The compound's stability and synthetic accessibility further support its utility in exploratory chemistry and drug discovery efforts. Proper handling and storage are recommended due to its reactive functional groups.
N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzene-1-sulfonamide structure
1949816-27-6 structure
Product Name:N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzene-1-sulfonamide
CAS No:1949816-27-6
MF:C16H14ClN3O2S
MW:347.819261074066
CID:5049385
Update Time:2025-06-07

N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzenesulfonamide
    • N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzene-1-sulfonamide
    • Inchi: 1S/C16H14ClN3O2S/c1-10-7-8-12(9-11(10)2)23(21,22)20-16-15(17)18-13-5-3-4-6-14(13)19-16/h3-9H,1-2H3,(H,19,20)
    • InChI Key: WYVNGIINVVWJMD-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC2C=CC=CC=2N=1)NS(C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 510
  • XLogP3: 3.8
  • Topological Polar Surface Area: 80.3

N-(3-chloroquinoxalin-2-yl)-3,4-dimethylbenzene-1-sulfonamide Pricemore >>

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